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Compound of Interest

Compound Name: Ethylene glycol diacetoacetate

Cat. No.: B1595524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethylene glycol diacetoacetate, a

versatile diester with growing applications across various scientific and industrial fields. This

document details its chemical and physical properties, synthesis protocols, and key

applications, with a focus on quantitative data and detailed methodologies for laboratory and

industrial professionals.

Chemical and Physical Properties
Ethylene glycol diacetoacetate, with the CAS number 5459-04-1, is a colorless liquid. It is

recognized for its utility as a cross-linking agent and as a precursor in the synthesis of more

complex molecules and materials.[1] A summary of its key physical and chemical properties is

presented in Table 1.

Table 1: Physical and Chemical Properties of Ethylene Glycol Diacetoacetate
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Property Value Source

Molecular Formula C10H14O6 [2]

Molecular Weight 230.21 g/mol [2]

CAS Number 5459-04-1

Appearance Colorless liquid

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility
Soluble in various organic

solvents

Hazard Statement
H319 (Causes serious eye

irritation)
[2]

Spectroscopic Data
The structural identification of ethylene glycol diacetoacetate is supported by various

spectroscopic techniques. The available data from 1H NMR, 13C NMR, Infrared (IR), and Mass

Spectrometry (MS) are summarized below.

Table 2: Spectroscopic Data for Ethylene Glycol Diacetoacetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-diacetoacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-diacetoacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-diacetoacetate
https://www.benchchem.com/product/b1595524?utm_src=pdf-body
https://www.benchchem.com/product/b1595524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Data Highlights

¹H NMR
Spectra available, though specific peak

assignments require further analysis.[3][4][5]

¹³C NMR Data available for full characterization.

Infrared (IR)
FTIR and Raman spectra have been

experimentally determined.[6]

Mass Spec.

Mass spectrometry data is available for

molecular weight confirmation and

fragmentation analysis.

Synthesis of Ethylene Glycol Diacetoacetate
The primary method for synthesizing ethylene glycol diacetoacetate is through the

esterification of ethylene glycol with acetic acid.[7] Various catalysts and reaction conditions

have been explored to optimize the yield and purity of the final product.

General Experimental Protocol: Esterification with an
Acid Catalyst
This protocol describes a common laboratory-scale synthesis of ethylene glycol
diacetoacetate.

Materials:

Ethylene glycol

Acetic acid

Acid catalyst (e.g., p-toluenesulfonic acid[8])

Azeotropic dehydrating agent (e.g., n-butyl acetate[8] or cyclohexane[9])

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)
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Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Equipment:

Round-bottom flask

Dean-Stark apparatus or soxhlet extractor for water removal

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and reflux

condenser, combine ethylene glycol, a molar excess of acetic acid (typically a 2.2-3 molar

ratio of acetic acid to ethylene glycol), the acid catalyst (0.1-1% of the total reactant mass),

and the azeotropic dehydrating agent (10-20% of the total reactant mass).[8]

Esterification: Heat the reaction mixture to reflux (typically between 100-160°C) with vigorous

stirring.[8] Water produced during the esterification will be collected in the Dean-Stark trap.

Continue the reaction until the theoretical amount of water is collected, indicating the

completion of the reaction.

Workup:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate

solution to neutralize the acid catalyst.
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Wash the organic layer with brine to remove any remaining aqueous impurities.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purification:

Remove the solvent and any remaining volatile impurities using a rotary evaporator.

Purify the crude product by vacuum distillation to obtain pure ethylene glycol
diacetoacetate.

Synthesis via Reactive Distillation
An innovative approach for the synthesis of ethylene glycol diacetoacetate involves a single

reactive distillation column. This method integrates the reaction and separation steps,

potentially leading to higher efficiency and yield. The process involves the consecutive,

reversible second-order esterification of ethylene glycol with acetic acid.[10]

The synthesis workflow for the general esterification process can be visualized as follows:
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Caption: Synthesis workflow for ethylene glycol diacetoacetate.

Applications
Ethylene glycol diacetoacetate's versatile reactivity makes it a valuable component in various

applications, particularly in polymer chemistry and materials science.

Cross-Linking Agent in Polymers
A primary application of ethylene glycol diacetoacetate is as a cross-linking agent in polymer

formulations. When incorporated into polymer matrices, it can enhance mechanical properties

such as durability and thermal stability. This is particularly beneficial in the formulation of

coatings, adhesives, and sealants where improved adhesion and chemical resistance are

desired.[1]

The following diagram illustrates the logical relationship of ethylene glycol diacetoacetate as

a cross-linking agent:
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Caption: Role as a cross-linking agent in polymers.

Precursor for Chemical Synthesis
Ethylene glycol diacetoacetate also serves as a precursor in the synthesis of more complex

molecules. Its dual acetoacetate groups provide reactive sites for various chemical

transformations, making it a valuable building block in organic synthesis.

Potential in Drug Development
While direct involvement in signaling pathways is not documented, the properties of ethylene
glycol diacetoacetate lend themselves to applications in drug delivery systems. Its ability to

form cross-linked networks could be explored for the encapsulation and controlled release of
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therapeutic agents. Further research is needed to fully evaluate its potential in pharmaceutical

formulations.

Safety and Handling
Ethylene glycol diacetoacetate is classified as causing serious eye irritation (H319).[2]

Standard laboratory safety precautions should be followed when handling this compound,

including the use of personal protective equipment such as safety goggles, gloves, and a lab

coat. Work should be conducted in a well-ventilated area.

Conclusion
Ethylene glycol diacetoacetate is a chemical compound with significant potential in materials

science and synthetic chemistry. Its synthesis is well-established, and its properties as a cross-

linking agent are a key area of its application. This guide provides a foundational understanding

for researchers and professionals interested in exploring the utility of this versatile molecule.

Further research into its applications, particularly in drug delivery and advanced materials, is

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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